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Compound of Interest

Compound Name: Dimethyl malonate

Cat. No.: B130434 Get Quote

An In-depth Technical Guide to the Safe Handling of Dimethyl Malonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dimethyl malonate,

tailored for laboratory and research environments. The following sections detail the physical

and chemical properties, hazard identification, handling and storage protocols, emergency

procedures, and disposal considerations.

Chemical and Physical Properties
A summary of the key physical and chemical properties of dimethyl malonate is presented

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value References

Molecular Formula C₅H₈O₄ [1][2]

Molecular Weight 132.11 g/mol [3][4][5]

Appearance Clear, colorless liquid [3][4][6][7]

Boiling Point 180-181 °C [2][7][8]

Melting Point -62 °C [2][7][8]

Flash Point
85 - 90 °C (185 - 194 °F)

(closed cup)
[4][6][9]

Density 1.156 g/mL at 25 °C [2][7][8]

Solubility
Soluble in alcohol and ether;

slightly soluble in water.
[7][8][10]

Vapor Pressure 14.7 mmHg [5]

Ignition Temperature 440 °C [8]

Explosion Limits 1.3 - 17.4 %(V) [7][8]

Hazard Identification and Classification
Dimethyl malonate is classified as a hazardous substance. Understanding its potential

hazards is critical for safe handling.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation.[1][3]

Flammability Combustible Liquid Combustible liquid.[4][11]
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Signal Word: Warning[1][3]

Hazard Pictogram:

GHS07 (Exclamation Mark)[1][3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to ensure the safety of

laboratory personnel.

Engineering Controls
Ventilation: Work in a well-ventilated area.[1][3] Use a chemical fume hood or local exhaust

ventilation to keep airborne concentrations below exposure limits.[4][6] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[4]

Personal Protective Equipment (PPE)
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling dimethyl malonate.

Handling Dimethyl Malonate Adequate Ventilation? Risk of Splashing?

Yes

Wear NIOSH-approved
respirator for organic vapors.

No

Wear chemical safety goggles
and/or a face shield.Yes

Wear chemical-resistant gloves
(e.g., butyl rubber, nitrile rubber).

No

Wear a lab coat or
other protective clothing.

Click to download full resolution via product page

Caption: PPE selection workflow for handling dimethyl malonate.

Hygiene Measures
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

Remove contaminated clothing and wash it before reuse.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][6]

Keep containers tightly closed when not in use.[3][6]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][11]

Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[6][11]

Emergency Procedures
In the event of an emergency, follow these detailed protocols.

First-Aid Measures
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Exposure Route Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[4][6][12]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention

if irritation persists.

[1][4][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][3][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious and alert,

give 2-4 cupfuls of milk or

water to drink. Never give

anything by mouth to an

unconscious person. Seek

medical attention.

[3][6][12]

Accidental Release Measures
The following workflow details the steps to be taken in case of a dimethyl malonate spill.
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Dimethyl Malonate Spill

Evacuate unnecessary personnel
and ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill with inert material
(e.g., vermiculite, sand, or earth).

Collect the absorbed material into a
suitable, labeled container for disposal.

Clean the spill area with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Spill response workflow for dimethyl malonate.

Environmental Precautions: Prevent the spill from entering drains, surface water, or

groundwater.[1][13]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[1][3][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[3]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated.[1][6] Vapors are heavier than air and may spread

along floors.[13]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[6]

Conditions to Avoid: Heat, flames, sparks, and direct sunlight.[3][6] Incompatible materials.[6]

Incompatible Materials: Strong oxidizing agents, acids, bases, and reducing agents.[6][11]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[1][6]

Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Toxicity Data Value Species Reference

Oral LD50 5331 mg/kg Rat [6][10]

Dermal LD50 >5 g/kg Rabbit [6][12]

Skin Irritation
Draize test: 500

mg/24H
Rabbit [6]

Disposal Considerations
Waste Disposal: Dispose of this material and its container at a licensed hazardous waste

collection point.[14][15] Waste must be disposed of in accordance with federal, state, and
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local environmental control regulations.[4] This combustible material may be burned in a

chemical incinerator equipped with an afterburner and scrubber.[12]

Contaminated Packaging: Dispose of as unused product.[12][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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